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For researchers, scientists, and drug development professionals operating in vacuum

environments, the selection of appropriate vacuum grease is critical to maintaining system

integrity and preventing contamination. Outgassing, the release of volatile compounds from a

material under vacuum, can significantly impact the ultimate pressure achievable and interfere

with sensitive experiments. This guide provides a comparative study of the outgassing

properties of three widely used vacuum greases: Apiezon L, Dow Corning High Vacuum

Grease, and Krytox LVP.

This comparison summarizes available quantitative data on the outgassing characteristics of

these greases, supported by detailed experimental methodologies for context and

reproducibility.

Quantitative Comparison of Outgassing Properties
The selection of a vacuum grease is often a trade-off between vapor pressure, thermal stability,

and chemical inertness. The following table summarizes key outgassing-related properties for

Apiezon L, Dow Corning High Vacuum Grease, and Krytox LVP. It is important to note that a

direct comparison of outgassing rates in Torr-L/s/cm² is challenging due to the lack of publicly

available data measured under identical conditions for all three products. The data presented is

compiled from various technical data sheets and experimental reports.
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Property Apiezon L
Dow Corning High
Vacuum Grease

Krytox LVP

Grease Type Hydrocarbon Silicone
Perfluoropolyether

(PFPE)

Vapor Pressure @

20°C (Torr)
7 x 10⁻¹¹[1][2][3][4][5]

~1 x 10⁻⁶ (Usable

vacuum range)[6]
< 1 x 10⁻¹³[7][8][9][10]

ASTM E595 Total

Mass Loss (TML)
< 1.0%[1][2]

Data not readily

available

Data not readily

available

ASTM E595 Collected

Volatile Condensable

Material (CVCM)

< 0.1%[1][2]
Data not readily

available

Data not readily

available

Specific Outgassing

Rate

Data not readily

available

Qualitatively higher at

room temperature[6]

2.8 x 10⁻⁸ Torr-

L/s/cm² (after 1 hour

at 12°C)¹

Temperature Range

(°C)
10 to 30[1] -40 to 204[11] -15 to 300[7][8][9][10]

¹ This value was converted from the reported 2.8x10⁻⁴ mbar·l/s for a 100 cm² surface area.[12]

Discussion of Outgassing Characteristics
Apiezon L is a hydrocarbon-based grease renowned for its extremely low vapor pressure,

making it suitable for ultra-high vacuum (UHV) applications at room temperature.[3][4][5] Its

ASTM E595 results indicate low total mass loss and minimal condensable volatiles, which is

crucial for applications sensitive to contamination.[1][2] However, its narrow operating

temperature range limits its use in systems with significant thermal cycling.

Dow Corning High Vacuum Grease is a silicone-based product widely used in general high-

vacuum applications. While specific outgassing rate data is not readily published, it is generally

considered to have a higher outgassing rate at room temperature compared to hydrocarbon

and PFPE greases.[6] It is suitable for vacuum levels down to the 1x10⁻⁶ Torr range.[6] Its

primary advantages are its wide operating temperature range and chemical resistance.
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Krytox LVP (Low Vapor Pressure) is a perfluoropolyether (PFPE)-based grease offering the

lowest vapor pressure of the three.[7][8][9][10] This, combined with its chemical inertness and

high thermal stability, makes it an excellent choice for demanding applications, including those

involving reactive gases or extreme temperatures.[13][14] The available specific outgassing

rate data, even after a short pump-down period, suggests a low outgassing profile.

Experimental Protocols for Measuring Outgassing
Rates
The outgassing data presented in this guide is typically determined using standardized test

methods. The following are detailed overviews of the most relevant experimental protocols.

ASTM E595: Standard Test Method for Total Mass Loss
and Collected Volatile Condensable Materials from
Outgassing in a Vacuum Environment
This is a standard screening method to determine the volatile content of materials in a vacuum.

[15]

Methodology:

Sample Preparation: A pre-weighed sample of the material is placed in a temperature-

controlled effusion cell.

Vacuum Exposure: The cell is placed in a vacuum chamber and heated to 125°C under a

vacuum of at least 5 x 10⁻⁵ Torr for 24 hours.[15]

Collection of Volatiles: Outgassed products that leave the sample impinge on a collector

plate maintained at 25°C.[15]

Measurement:

Total Mass Loss (TML): The sample is weighed again after the test to determine the

percentage of mass lost.
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Collected Volatile Condensable Material (CVCM): The collector plate is weighed to

determine the mass of the condensed volatile materials.

A low TML and CVCM are desirable, particularly for applications in space or with sensitive

optical components.

Throughput Method for Specific Outgassing Rate
Measurement
This method is used to determine the rate at which gas is evolved from a material's surface

over time. The data for Krytox LVP was likely obtained using a similar methodology.

Methodology:

Test Chamber Setup: The material sample is placed in a vacuum chamber with a known

surface area. This chamber is connected to a high-vacuum pump through an orifice or

conductance-limiting element of known conductance (C).

Pressure Measurement: Pressure gauges are placed on both sides of the conductance,

measuring the pressure in the sample chamber (P₁) and the pumping chamber (P₂).

Outgassing Rate Calculation: The total outgassing flow (Q) is calculated using the pressure

difference across the conductance: Q = (P₁ - P₂) x C.

Blank Measurement: To determine the net outgassing of the sample, the measurement is

repeated on the empty chamber. The difference between the two measurements provides

the outgassing rate of the sample material.

Specific Outgassing Rate: The outgassing rate (Q) is then normalized by the sample's

surface area (A) to obtain the specific outgassing rate in units of Torr-L/s/cm².
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Workflow for determining vacuum grease outgassing rates.

ASTM E1559: Standard Test Method for Contamination
Outgassing Characteristics of Spacecraft Materials
This method provides a more detailed characterization of outgassing kinetics over time and at

different temperatures.[15][16][17][18][19]

Methodology:

Effusion Cell and QCM: A sample is heated in a temperature-controlled effusion cell within a

vacuum chamber. The outgassed flux impinges on several Quartz Crystal Microbalances

(QCMs) held at various temperatures.

Isothermal Mass Loss: The mass collected on a liquid nitrogen-cooled QCM is used to

determine the total mass loss as a function of time.

Condensable Material: Other QCMs held at higher temperatures measure the amount of

volatile condensable material at those specific temperatures.
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Thermogravimetric Analysis: At the end of the isothermal test, the QCMs are heated to

measure the mass loss from the collected deposits as a function of temperature, providing

information on the volatility of the condensed species.

This method is particularly useful for generating data for contaminant prediction models in

sensitive systems like spacecraft.[17][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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